Cas no 32366-26-0 (Benzene, (1-azido-1-methylethyl)-)

• Product name: Benzene, (1-azido-1-methylethyl)-
• CAS No: 32366-26-0
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 1451042
• PubChem ID: 577098

Benzene, (1-azido-1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, (1-azido-1-methylethyl)-
• 2-azidopropan-2-ylbenzene
• α,α-Dimethylbenzyl azide
• SCHEMBL16401677
• Cumene, .alpha.-azido-
• DTXSID70341932
• 32366-26-0
• HLQVRLJKIKHGCE-UHFFFAOYSA-N
• (1-azido-1-methylethyl)benzene
• (1-azido-1-methyl-ethyl)-benzene
• 2-Azido-2-phenylpropane

• Inchi： InChI=1S/C9H11N3/c1-9(2,11-12-10)8-6-4-3-5-7-8/h3-7H,1-2H3
• InChI Key： HLQVRLJKIKHGCE-UHFFFAOYSA-N
• SMILES： CC(C)(C1=CC=CC=C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 161.09543
• Monoisotopic Mass: 161.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 14.4Ų

Experimental Properties

• PSA: 48.76